Cas no 622-58-2 (p-Tolyl isocyanat)

• Product Name: p-Tolyl isocyanat
• CAS No: 622-58-2
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD00002029
• CID: 39098
• PubChem ID: 69325
• Update Time: 2025-05-19

p-Tolyl isocyanat Chemical and Physical Properties

Names and Identifiers

• p-Tolyl isocyanate
• para-tolyl isocyanate
• 4-Methylphenyl isocyanate
• 4-Isocyanatotoluene
• 1-Isocyanato-4-methylbenzene
• 4-TOLYL ISOCYANATE
• isocyanatedep-toluene
• p-Isocyanatotoluene
• p-Methylphenyl isocyanate
• p-Toluene isocyanate
• P-TOLYISOCYANATE
• p-Tolylcarbonimide
• Tetrathiafulvalene
• Isocyanic Acid p-Tolyl Ester
• p-tolylisocyanate
• Benzene, 1-isocyanato-4-methyl-
• 1-isocyanato-4-methyl-benzene
• p-tolylmonoisocyanate
• p-TMI
• Isocyanic acid, p-tolyl ester
• 4-Tol-NCO
• para-tolyl monoisocyanate
• 4-methylphenylisocyanate
• p-Tolyl isocyanat

• MDL： MFCD00002029
• Inchi： 1S/C8H7NO/c1-7-2-4-8(5-3-7)9-6-10/h2-5H,1H3
• InChI Key： MGYGFNQQGAQEON-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(C)=CC=1
• BRN： 471494

Computed Properties

• Exact Mass: 133.05300
• Monoisotopic Mass: 133.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.056 g/mL at 25 °C(lit.)
• Boiling Point: 74°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.531(lit.)
• PSA: 29.43000
• LogP: 1.96230
• Solubility: Soluble in water.
• Sensitiveness: Moisture Sensitive
• FEMA: 2349

p-Tolyl isocyanat Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H315,H319,H332,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23-S26-S45-S36/37/39
• FLUKA BRAND F CODES：21
• RTECS：DA3681666
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on p-Tolyl isocyanat

Recent Advances in the Application of p-Tolyl Isocyanate (CAS 622-58-2) in Chemical Biology and Pharmaceutical Research

p-Tolyl isocyanate (CAS 622-58-2) is a versatile chemical compound widely used in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Recent studies have highlighted its significance in the development of novel therapeutic agents and chemical probes. This research brief consolidates the latest findings on the applications, mechanisms, and safety profiles of p-Tolyl isocyanate, with a focus on its role in drug discovery and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of p-Tolyl isocyanate as a key intermediate in the synthesis of urea-based inhibitors targeting protein-protein interactions (PPIs). The researchers utilized p-Tolyl isocyanate to introduce a hydrophobic moiety into the inhibitor scaffold, enhancing binding affinity to the target protein. The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the compound's potential in PPI modulation.

In the field of chemical biology, p-Tolyl isocyanate has been employed as a labeling reagent for proteomic studies. A recent Nature Chemical Biology article described its use in chemoproteomic profiling of reactive cysteine residues. The compound's isocyanate group selectively reacts with thiol groups, enabling the identification and quantification of redox-sensitive cysteine residues in complex biological samples. This approach has provided new insights into cellular redox regulation and potential therapeutic targets.

The safety and handling of p-Tolyl isocyanate have been the subject of recent toxicological investigations. A 2024 regulatory assessment published in Chemical Research in Toxicology evaluated its acute and chronic exposure risks. While the compound exhibits moderate toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment (PPE) and engineering controls can effectively mitigate occupational hazards. The study emphasized the importance of proper storage conditions to prevent polymerization and degradation.

Emerging applications in material science have expanded the utility of p-Tolyl isocyanate beyond pharmaceutical applications. Researchers at MIT recently reported its incorporation into self-healing polyurethane networks, where it serves as both a crosslinker and healing agent. The resulting materials demonstrated excellent mechanical properties and autonomous repair capabilities at ambient temperatures, opening new possibilities for biomedical device coatings.

From a regulatory perspective, the European Chemicals Agency (ECHA) recently updated its classification of p-Tolyl isocyanate under REACH regulations. The new classification recognizes its sensitizing potential but maintains its approval for controlled industrial use. Pharmaceutical manufacturers should note these regulatory changes when planning large-scale synthesis operations involving this compound.

Future research directions for p-Tolyl isocyanate include exploration of its enantioselective reactions and development of greener synthesis methods. A recent ACS Sustainable Chemistry & Engineering publication highlighted progress in catalytic isocyanate formation using CO2 as a feedstock, which may offer more sustainable routes to p-Tolyl isocyanate derivatives. These advances align with the pharmaceutical industry's growing emphasis on green chemistry principles.